Cas no 88124-02-1 (2-Quinoxalinecarboxamide, N-[2-(butylthio)ethyl]-3-methyl-, 1,4-dioxide)

2-Quinoxalinecarboxamide, N-[2-(butylthio)ethyl]-3-methyl-, 1,4-dioxide structure
88124-02-1 structure
Product name:2-Quinoxalinecarboxamide, N-[2-(butylthio)ethyl]-3-methyl-, 1,4-dioxide
CAS No:88124-02-1
MF:C16H21N3O3S
MW:335.42124247551
CID:644235
PubChem ID:13187042

2-Quinoxalinecarboxamide, N-[2-(butylthio)ethyl]-3-methyl-, 1,4-dioxide Chemical and Physical Properties

Names and Identifiers

    • 2-Quinoxalinecarboxamide, N-[2-(butylthio)ethyl]-3-methyl-, 1,4-dioxide
    • N-(2-butylsulfanylethyl)-3-methyl-4-oxido-1-oxoquinoxalin-1-ium-2-carboxamide
    • 2-{[2-(Butylsulfanyl)ethyl]carbamoyl}-3-methyl-1-oxoquinoxalin-1-ium-4(1H)-olate
    • DTXSID00525869
    • 88124-02-1
    • Inchi: InChI=1S/C16H21N3O3S/c1-3-4-10-23-11-9-17-16(20)15-12(2)18(21)13-7-5-6-8-14(13)19(15)22/h5-8H,3-4,9-11H2,1-2H3,(H,17,20)
    • InChI Key: BOPQTLVBLOVHCO-UHFFFAOYSA-N
    • SMILES: CCCCSCCNC(=O)C1=C(N(C2=CC=CC=C2[N+]1=O)[O-])C

Computed Properties

  • Exact Mass: 335.13036271g/mol
  • Monoisotopic Mass: 335.13036271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 101Ų

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